ethyl 6-acetyl-2-(4-(N,N-diisobutylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-acetyl-2-[[4-[bis(2-methylpropyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C27H37N3O6S2/c1-7-36-27(33)24-22-12-13-29(19(6)31)16-23(22)37-26(24)28-25(32)20-8-10-21(11-9-20)38(34,35)30(14-17(2)3)15-18(4)5/h8-11,17-18H,7,12-16H2,1-6H3,(H,28,32)
• InChI Key: DJQCWYITLDCULW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC(C)C)CC(C)C
• Molecular Formula: C27H37N3O6S2
• Molecular Weight: 563.7 g/mol

Description

Ethyl 6-acetyl-2-(4-(N,N-diisobutylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C27H37N3O6S2 and its molecular weight is 563.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound and its derivatives are involved in synthetic chemistry research focusing on the creation of highly functionalized heterocycles. For instance, the phosphine-catalyzed [4 + 2] annulation methodology employs ethyl 2-methyl-2,3-butadienoate as a 1,4-dipole synthon for the synthesis of tetrahydropyridines, demonstrating the compound's utility in generating complex pyridine derivatives with complete regioselectivity and excellent yields (Zhu, Lan, & Kwon, 2003). Another study outlines the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems, indicating the versatility of thieno[2,3-b]pyridine derivatives in constructing polyheterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005).

Photophysical Properties and Material Science

Research into the photophysical properties of thieno[2,3-b]pyridine derivatives reveals their potential in material science. For example, a study on DIPEA-catalyzed synthesis of 5,6-disubstituted ethyl 3-amino-4-cyanothieno[2,3-b]pyridine-2-carboxylates investigated these compounds' spectral-fluorescent properties, highlighting their applicability in developing fluorescent materials and probes (Ershov et al., 2019).

Antimicrobial and Antimycobacterial Applications

The antimicrobial and antimycobacterial activities of thieno[2,3-b]pyridine derivatives have been explored, demonstrating their potential as therapeutic agents. A study on the synthesis of ethyl 4-hydroxy-2,6-diaryl-5-(arylsulfanyl)-1,2,5,6-tetrahydro-3-pyridinecarboxylates showed significant activity against Mycobacterium tuberculosis, underscoring the relevance of these compounds in addressing tuberculosis and other bacterial infections (Raju et al., 2010).